![molecular formula C21H26N4O2 B5554183 2-benzyl-8-(6-methoxy-4-pyrimidinyl)-2,8-diazaspiro[5.5]undecan-3-one](/img/structure/B5554183.png)
2-benzyl-8-(6-methoxy-4-pyrimidinyl)-2,8-diazaspiro[5.5]undecan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of derivatives within the 3,9-diazaspiro[5.5]undecane family, including compounds similar to the one , often involves efficient Michael addition reactions, Suzuki-Miyaura cross-coupling, and Ullmann coupling reactions. These methods allow for the introduction of various substituents, enabling the synthesis of a wide range of derivatives with improved properties or activities (Mizuhara et al., 2012) (Yang et al., 2008).
Molecular Structure Analysis
The molecular structure of diazaspiro[5.5]undecane derivatives is characterized by their spirocyclic nature, which contributes to their unique chemical and physical properties. X-ray crystallography and computational studies, such as DFT, are pivotal in understanding the conformational preferences and electronic structure of these compounds (Zeng et al., 2021).
Chemical Reactions and Properties
Diazaspiro[5.5]undecane derivatives undergo various chemical reactions, including spirocyclization, which is essential for constructing the diazaspiro framework. These reactions are facilitated by the presence of reactive functional groups that allow for further derivatization (Parameswarappa & Pigge, 2011).
Physical Properties Analysis
The physical properties of diazaspiro[5.5]undecane derivatives, such as solubility, melting point, and crystallinity, are crucial for their application in various fields. These properties are often influenced by the nature of substituents attached to the spiro framework and can be tailored through synthetic modifications (Macleod et al., 2006).
Chemical Properties Analysis
The chemical properties of these compounds, including reactivity, stability, and interactions with biological targets, are central to their utility in medicinal chemistry and other applications. The presence of functional groups, such as the pyrimidinyl moiety, significantly impacts their chemical behavior and potential biological activities (Macleod et al., 2006).
Scientific Research Applications
Pharmacokinetics and Antimalarial Applications
Pyronaridine, a compound with a different chemical structure but relevant due to its antimalarial application, has been studied for its pharmacokinetics in malaria patients. It shows significant bioavailability differences between oral and intramuscular administration, indicating its potential for improved formulations in antimalarial treatments (Z. Feng et al., 1987).
Environmental Monitoring and Safety
Studies on benzophenone-type UV filters in urine samples of Chinese young adults show widespread exposure to these compounds, which are structurally related to the subject chemical. This research highlights the importance of monitoring environmental and bodily levels of synthetic compounds for public health (Chongjing Gao et al., 2015).
Novel Anxiolytic Compounds
CGS 20625, a novel pyrazolopyridine anxiolytic, demonstrates the exploration of new compounds for treating anxiety. It shows potent and selective binding to central benzodiazepine receptors, indicating the potential for developing new therapeutic agents with fewer side effects (M. Williams et al., 1989).
Drug Efficacy and Safety in Cancer Treatment
Research on aziridinylbenzoquinone (AZQ; Diaziquone, NSC 182986) for treating high-grade gliomas demonstrates the drug's ability to penetrate the central nervous system and show activity in patients with poor prognosis. This highlights the importance of designing drugs that can cross physiological barriers for effective treatment (G. Curt et al., 1983).
properties
IUPAC Name |
2-benzyl-8-(6-methoxypyrimidin-4-yl)-2,8-diazaspiro[5.5]undecan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O2/c1-27-19-12-18(22-16-23-19)24-11-5-9-21(14-24)10-8-20(26)25(15-21)13-17-6-3-2-4-7-17/h2-4,6-7,12,16H,5,8-11,13-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDMKQCSITIXYHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CCCC3(C2)CCC(=O)N(C3)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-8-(6-methoxy-4-pyrimidinyl)-2,8-diazaspiro[5.5]undecan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.